N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine

• IUPAC Name: 2-N-(3-chlorophenyl)-4-N-(4-methoxyphenyl)pteridine-2,4-diamine
• InChI: InChI=1S/C19H15ClN6O/c1-27-15-7-5-13(6-8-15)23-18-16-17(22-10-9-21-16)25-19(26-18)24-14-4-2-3-12(20)11-14/h2-11H,1H3,(H2,22,23,24,25,26)
• InChI Key: ZQYZTMWZRXYROB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=NC3=NC=CN=C32)NC4=CC(=CC=C4)Cl
• Molecular Formula: C19H15ClN6O
• Molecular Weight: 378.8 g/mol

Description

There seems to be a lack of information available on the internet about this specific compound. It’s possible that it’s a novel compound or not widely studied.

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well documented. The available sources do not provide information on its melting point, boiling point, or solubility.

Scientific Research Applications

Luminescent Properties and Metal Interaction

A study on luminescent mono- and binuclear cyclometalated platinum(II) complexes, including derivatives with 4-methoxyphenyl groups, reveals their potential in examining fluid- and solid-state interactions. These complexes exhibit luminescent properties in fluid solutions at room temperature, which could be of interest for applications in optical materials and sensors (Lai et al., 1999).

Biological Activity

Research into pyrimidine derivatives linked with morpholinophenyl groups has led to the synthesis of compounds with potential larvicidal activity. This includes derivatives with 4-methoxyphenyl components, demonstrating significant biological effects against third instar larvae, suggesting applications in pest control and potentially therapeutic contexts (Gorle et al., 2016).

Polymer Synthesis and Properties

Studies on aromatic polyamides and polyimides based on 3,3-bis[4-(4-aminophenoxy)phenyl]phthalimidine and derivatives, including the synthesis of compounds with 4-methoxyphenyl groups, have been conducted. These materials exhibit amorphous characteristics, solubility in polar solvents, and high thermal stability, making them suitable for high-performance plastic applications (Yang & Lin, 1995; 1994).

Electrochemical and Electrochromic Properties

The synthesis and study of novel aromatic polyamides containing anodically stable yellow and blue electrochromic behaviors indicate potential applications in electrochromic devices and materials science. This includes derivatives with 4-methoxyphenyl groups, highlighting their role in creating materials with specific electrochromic properties (Liou & Lin, 2009).

Mechanism of Action

The mechanism of action of this compound is not mentioned in the sources I found.

Safety and Hazards

The safety and hazards associated with this compound are not mentioned in the sources I found.

Future Directions

As for the future directions, it’s hard to predict without more information on the current research and applications of this compound.